4-Chloro-2,3-dihydro-benzo[b]oxepine-5-carbaldehyde

• Molecular Formula: C11H9ClO2
• Molecular Weight: 208.64 g/mol
• IUPAC Name: 4-chloro-2,3-dihydro-1-benzoxepine-5-carbaldehyde
• InChI: InChI=1S/C11H9ClO2/c12-10-5-6-14-11-4-2-1-3-8(11)9(10)7-13/h1-4,7H,5-6H2
• InChI Key: STJXKJBTXATANR-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2C(=C1Cl)C=O

Description

4-Chloro-2,3-dihydro-benzo[b]oxepine-5-carbaldehyde is a useful research compound. Its molecular formula is C11H9ClO2 and its molecular weight is 208.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phosphorus oxychloride (1.4 ml, 15.2 mmol) was added dropwise to anhydrous DMF (5 ml) at 0° C. After 30 minutes a solution of 2,3-dihydro-5H-benzo[b]oxepin-4-one (980 mg, 6.04 mmol) in anhydrous DMF (5 ml) was added dropwise and this was allowed to stir at room temperature for 2 days. The reaction mixture was then added to ice water, and the ice allowed to melt before extracting into ethyl acetate and washing with water and brine to give 4-chloro-2,3-dihydro-benzo[b]oxepine-5-carbaldehyde.